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Compound of Interest

Compound Name: (2R)-2-hydroxy-3-methylbutanoate
Cat. No.: B1240307
Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide
to the safe handling, storage, and disposal of (2R)-2-hydroxy-3-methylbutanoate.

This document provides critical safety and logistical information to ensure the proper handling
of (2R)-2-hydroxy-3-methylbutanoate in a laboratory setting. Adherence to these guidelines is
essential for maintaining a safe research environment and ensuring the integrity of your work.

Personal Protective Equipment (PPE)

When handling (2R)-2-hydroxy-3-methylbutanoate, the use of appropriate personal
protective equipment is mandatory to prevent exposure and ensure personal safety. The
following table summarizes the required PPE.
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PPE Category

Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1]

Skin Protection

Wear appropriate protective gloves and clothing
to prevent skin exposure.[1] Handle with

impervious gloves.[2]

Respiratory Protection

No protective equipment is needed under
normal use conditions.[1] If necessary, use a

particle filter respirator.[1]

Hazard Identification and Precautionary Measures

(2R)-2-hydroxy-3-methylbutanoate is classified with the following hazard statement:

e H319: Causes serious eye irritation.[3][4]

The following precautionary statements should be strictly followed:

Precautionary Code

Description

P264

Wash skin thoroughly after handling.

P280

Wear protective gloves/protective clothing/eye

protection/face protection.[2]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2][3]

[4]

P337 + P313

If eye irritation persists: Get medical

advice/attention.
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Operational and Disposal Plan

A systematic approach to handling and disposal is crucial for safety and compliance. The
following workflow outlines the key steps from preparation to disposal.

e . N (0 -
In case of spill, sweep up and
Review Safety Data Sheet (SDS) shovel into suitable containers
for disposal
Don Appropriate PPE: First Aid:
- Safety Goggles - Eyes: Rinse with water for 15 mins
- Impervious Gloves - Skin: Wash with soap and water

- Lab Coat - Inhalation: Move to fresh air

\- N\ J

Proceed with experiment

Handlingv& Storage

Gandle in a well-ventilated area)

Store in a dry, cool, and
well-ventilated place in a
tightly closed container

- J

After use

-

Disl:vosal
Collect waste in approved
waste disposal containers

;

Dispose of contents/container to an
approved waste disposal plant in
accordance with local regulations

- J
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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